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Introduction
1-(4-hexylphenyl)ethanone, a substituted aromatic ketone, is a compound of interest in

various fields of chemical research and development. Its molecular structure, featuring a hexyl-

substituted phenyl ring attached to an ethanone group, imparts specific physicochemical

characteristics that are crucial for its application and handling. This technical guide provides a

focused overview of the key physical properties of 1-(4-hexylphenyl)ethanone, specifically its

melting and boiling points, supported by detailed experimental methodologies for their

determination.

Core Physical Properties
The physical state of a compound is fundamental to its application, dictating storage, handling,

and reaction conditions. 1-(4-hexylphenyl)ethanone is a liquid at standard room temperature.
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The following table summarizes the available quantitative data for the key physical properties

of 1-(4-hexylphenyl)ethanone.

Physical Property Value Conditions

Melting Point No data available -

Boiling Point 132-135 °C at 2 mmHg[1][2]

172 °C at 18 mmHg[3]

Experimental Protocols
The determination of melting and boiling points is a fundamental procedure in the

characterization of a chemical substance. The following sections detail the standard

experimental protocols for these measurements.

Melting Point Determination
While a specific melting point for 1-(4-hexylphenyl)ethanone is not readily available in the

cited literature, the standard method for its determination would involve the use of a melting

point apparatus.

Methodology:

Sample Preparation: A small, finely powdered sample of the solidified compound (if cooled

below its melting point) is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting

point apparatus, such as a Mel-Temp or similar digital device.

Heating and Observation: The sample is heated at a controlled rate. A rapid heating rate can

be used for an initial approximate determination, followed by a slower rate (1-2 °C per

minute) near the expected melting point for an accurate measurement.

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample has melted. For a pure

compound, this range is typically narrow.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 1-(4-hexylphenyl)ethanone, which may have relatively high

boiling points at atmospheric pressure, determination under reduced pressure is a common

and preferred practice to prevent decomposition.

Methodology (Reduced Pressure):

Apparatus Setup: A small quantity of 1-(4-hexylphenyl)ethanone is placed in a distillation

flask. A capillary tube, sealed at one end, is inverted and placed in the flask with the open

end below the liquid surface. The flask is connected to a vacuum source and a manometer to

measure the pressure. A thermometer is positioned with the bulb just below the level of the

side arm of the distillation apparatus.

Heating: The flask is gently heated in a suitable bath (e.g., an oil bath).

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until a steady stream of bubbles is observed.

Cooling and Data Recording: The heat source is then removed, and the liquid is allowed to

cool slowly. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube. This temperature and the corresponding pressure are recorded.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the determination of the

physical properties of a chemical compound like 1-(4-hexylphenyl)ethanone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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